2-({1-[2-(1,3-dioxolan-2-yl)ethyl]-5-iodo-1H-1,2,3-triazol-4-yl}methoxy)-3-chloro-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[[1-[2-(1,3-dioxolan-2-yl)ethyl]-5-iodotriazol-4-yl]methoxy]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C14H13ClF3IN4O3/c15-9-5-8(14(16,17)18)6-20-13(9)26-7-10-12(19)23(22-21-10)2-1-11-24-3-4-25-11/h5-6,11H,1-4,7H2
• InChI Key: OYUGIGHEZAEYFV-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCN2C(=C(N=N2)COC3=C(C=C(C=N3)C(F)(F)F)Cl)I
• Molecular Formula: C14H13ClF3IN4O3
• Molecular Weight: 504.63 g/mol
• CAS No.: 2085690-30-6

Description

2-({1-[2-(1,3-dioxolan-2-yl)ethyl]-5-iodo-1H-1,2,3-triazol-4-yl}methoxy)-3-chloro-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C14H13ClF3IN4O3 and its molecular weight is 504.63. The purity is usually 95%.
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Scientific Research Applications

Pre-emergence Weed Control

Metolachlor, a compound structurally related to the queried chemical, has been combined with flumetsulam for effective pre-emergence weed control in various crops, such as maize, groundnuts, soya beans, and dry beans. This mixture provides selective control of many broadleaf weeds, with application rates varying based on soil type (Biljon et al., 1999).

Synthesis of Trifluoromethyl Heterocycles

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a related chemical, serves as an intermediate for synthesizing a wide range of trifluoromethyl heterocycles, including oxazoles, thiazoles, imidazoles, triazines, and pyridines. This synthesis involves rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions (Honey et al., 2012).

Synthesis of Heterocyclic Derivatives

Palladium-catalyzed oxidative cyclization-alkoxycarbonylation of gamma-oxoalkynes has been used to synthesize various heterocyclic derivatives, including tetrahydrofuran, dioxolane, and oxazoline derivatives. This method provides a route to synthesize structurally diverse compounds (Bacchi et al., 2005).

Synthesis and Chiroptical Properties

The synthesis and study of the stereochemistry of 1,3-dioxolane- and dioxane-type naphthyl ethylidene ketals of certain carbohydrates have been explored. These compounds exhibit different conformers in solution and solid-state, impacting their chiroptical properties (Kerti et al., 2008).

Polymer and Salt Concentrations in Chemical Reactions

Studies on the hydrolysis of certain dioxolane compounds in solutions containing polymers and sodium dodecyl sulfate have been conducted. These studies help understand the effects of polymer and salt concentrations on chemical reactions, particularly in acid-catalyzed hydrolysis (Zanette et al., 1997).